Cas no 2580200-04-8 (7-methyl-6-azaspiro3.4octane-2-carboxylic acid)

• Product Name: 7-methyl-6-azaspiro3.4octane-2-carboxylic acid
• CAS No: 2580200-04-8
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 5659025
• PubChem ID: 165894487
• Update Time: 2025-06-11

7-methyl-6-azaspiro3.4octane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-methyl-6-azaspiro[3.4]octane-2-carboxylic acid
• 2580200-04-8
• EN300-27732984
• 7-methyl-6-azaspiro3.4octane-2-carboxylic acid

• Inchi： 1S/C9H15NO2/c1-6-2-9(5-10-6)3-7(4-9)8(11)12/h6-7,10H,2-5H2,1H3,(H,11,12)
• InChI Key： RMLBGZGSZRPORC-UHFFFAOYSA-N
• SMILES： OC(C1CC2(CNC(C)C2)C1)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 49.3Ų

Additional information on 7-methyl-6-azaspiro3.4octane-2-carboxylic acid

Professional Introduction to 7-methyl-6-azaspiro3.4octane-2-carboxylic acid (CAS No. 2580200-04-8)

7-methyl-6-azaspiro3.4octane-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2580200-04-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic amino acid derivative exhibits a unique structural framework, combining a spirocyclic core with an azacycloalkane moiety, which makes it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 7-methyl-6-azaspiro3.4octane-2-carboxylic acid consists of a spirocyclic connection between two cycloalkane rings, with an azacycloalkane group incorporated into one of the rings. This distinctive architecture imparts unique physicochemical properties to the compound, including enhanced solubility and metabolic stability, which are critical factors in pharmaceutical applications. The presence of a carboxylic acid functional group at the 2-position further extends its utility as a building block for more complex pharmacophores.

In recent years, there has been growing interest in spirocyclic compounds due to their potential to act as scaffolds for developing novel therapeutic agents. The spirocyclic core in 7-methyl-6-azaspiro3.4octane-2-carboxylic acid provides a rigid framework that can be modified to optimize binding interactions with biological targets. This structural motif has been explored in various drug classes, including kinase inhibitors, G-protein coupled receptor (GPCR) modulators, and antiviral agents.

One of the most compelling aspects of 7-methyl-6-azaspiro3.4octane-2-carboxylic acid is its versatility in medicinal chemistry. Researchers have leveraged its structural features to design derivatives with improved pharmacokinetic profiles and enhanced target specificity. For instance, modifications at the 7-position methyl group and the 6-position azaspiro moiety have been investigated to fine-tune receptor binding affinity and selectivity. These modifications are crucial for minimizing off-target effects and improving overall drug efficacy.

Recent studies have highlighted the potential of 7-methyl-6-azaspiro3.4octane-2-carboxylic acid as a precursor for developing novel antimicrobial agents. The spirocyclic structure disrupts bacterial cell wall synthesis by interfering with essential metabolic pathways, making it an attractive candidate for combating multidrug-resistant strains. Additionally, its ability to cross biological membranes efficiently suggests its suitability for topical and systemic applications.

The synthesis of 7-methyl-6-azaspiro3.4octane-2-carboxylic acid presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise stereocontrol during formation, necessitating advanced synthetic methodologies such as transition-metal-catalyzed reactions and asymmetric hydrogenation. However, recent advancements in catalytic systems have made it possible to access complex spirocyclic structures with high enantioselectivity, paving the way for scalable production.

The pharmacological evaluation of 7-methyl-6-azaspiro3.4octane-2-carboxylic acid has revealed promising activities in preclinical models. Its derivatives have demonstrated efficacy in inhibiting inflammatory pathways and modulating neurotransmitter release, suggesting potential applications in treating chronic inflammatory diseases and neurological disorders. Furthermore, its metabolic stability allows for prolonged circulation time in vivo, which is advantageous for therapeutic intervention.

The future prospects of 7-methyl-6-azaspiro3.4octane-2-carboxylic acid are vast, with ongoing research focusing on expanding its chemical space through combinatorial chemistry and library screening approaches. By integrating machine learning algorithms with traditional high-throughput screening techniques, researchers can accelerate the discovery of novel derivatives with optimized properties. This interdisciplinary approach holds great promise for accelerating the development of next-generation therapeutics.

In conclusion,7-methyl-6-azaspiro3.4octane-2-carboxylic acid (CAS No. 2580200-04-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications. Its spirocyclic core provides a scaffold for designing compounds with improved pharmacological properties, making it a valuable asset in drug discovery efforts worldwide.